Cas no 1214342-83-2 (3-Fluoro-6-phenyl-2-pyridinecarboxylic acid)

3-Fluoro-6-phenyl-2-pyridinecarboxylic acid is a fluorinated pyridine derivative with a phenyl substituent at the 6-position, serving as a versatile intermediate in pharmaceutical and agrochemical synthesis. The fluorine atom at the 3-position enhances its reactivity, making it valuable for further functionalization, while the carboxylic acid group provides a handle for derivatization or metal coordination. Its rigid aromatic structure contributes to stability, and the electron-withdrawing effects of fluorine can influence the electronic properties of downstream compounds. This compound is particularly useful in the development of bioactive molecules, where its structural motifs may improve binding affinity or metabolic stability.

3-Fluoro-6-phenyl-2-pyridinecarboxylic acid structure

1214342-83-2 structure

Product Name:3-Fluoro-6-phenyl-2-pyridinecarboxylic acid

CAS No:1214342-83-2

MF:C₁₂H₈FNO₂

MW:217.195826530457

CID:4925677

Update Time:2025-10-31

3-Fluoro-6-phenyl-2-pyridinecarboxylic acid Chemical and Physical Properties

Names and Identifiers

- 3-fluoro-6-phenyl-2-pyridinecarboxylic acid
- 3-fluoro-6-phenylpyridine-2-carboxylic acid
- 3-Fluoro-6-phenyl-2-pyridinecarboxylic acid
- Inchi： 1S/C12H8FNO2/c13-9-6-7-10(14-11(9)12(15)16)8-4-2-1-3-5-8/h1-7H,(H,15,16)
- InChI Key： CEHIYRWBYYNEBJ-UHFFFAOYSA-N
- SMILES： FC1C=CC(C2C=CC=CC=2)=NC=1C(=O)O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 253
XLogP3: 2.5
Topological Polar Surface Area: 50.2

3-Fluoro-6-phenyl-2-pyridinecarboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A023025632-250mg	3-Fluoro-6-phenyl-2-pyridinecarboxylic acid	1214342-83-2	97%	250mg	$727.60	2023-09-04
Alichem	A023025632-500mg	3-Fluoro-6-phenyl-2-pyridinecarboxylic acid	1214342-83-2	97%	500mg	$950.60	2023-09-04
Alichem	A023025632-1g	3-Fluoro-6-phenyl-2-pyridinecarboxylic acid	1214342-83-2	97%	1g	$1629.60	2023-09-04

3-Fluoro-6-phenyl-2-pyridinecarboxylic acid Related Literature

1. Establishing plasmon contribution to chemical reactions: alkoxyamines as a thermal probe†

Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
2. Emerging investigator series: heterogeneous reactions of sulfur dioxide on mineral dust nanoparticles: from single component to mixed components†

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4. Exciting clusters, what does off-resonance actually mean?†

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5. Enantio- & chemo-selective preparation of enantiomerically enriched aliphatic nitro alcohols using Candida parapsilosis ATCC 7330

Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 3-Fluoro-6-phenyl-2-pyridinecarboxylic acid

3-Fluoro-6-phenyl-2-pyridinecarboxylic Acid: A Comprehensive Overview

3-Fluoro-6-phenyl-2-pyridinecarboxylic acid, also known by its CAS number CAS No 1214342-83-2, is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound, characterized by its unique structure featuring a pyridine ring substituted with a fluoro group at position 3 and a phenyl group at position 6, has garnered attention due to its potential applications in drug development and as a precursor for advanced materials.

The synthesis of 3-fluoro-6-phenylpyridine-2-carboxylic acid involves a series of carefully designed reactions, including Friedel-Crafts acylation and subsequent fluorination steps. Recent advancements in catalytic methods have enabled the efficient production of this compound with high purity, making it more accessible for research and industrial applications.

In the realm of pharmacology, 3-fluoro-6-phenylpyridine carboxylic acid has shown promise as a lead compound for the development of new drugs targeting various diseases. For instance, studies have demonstrated its potential as an anti-inflammatory agent by modulating key enzymes involved in inflammatory pathways. Additionally, its ability to act as a ligand for certain G-protein coupled receptors (GPCRs) suggests its role in the treatment of neurological disorders.

Beyond pharmacology, this compound has found applications in materials science as a building block for constructing advanced organic materials. Its ability to form stable coordination complexes with transition metals has led to its use in the synthesis of metal-organic frameworks (MOFs) and other porous materials with applications in gas storage and catalysis.

The environmental impact of CAS No 1214342-83-2 has also been a topic of recent research. Studies indicate that it exhibits low toxicity towards aquatic organisms under standard laboratory conditions, which is crucial for its safe handling and disposal in industrial settings.

In conclusion, 3-fluoro-6-phenylpyridine carboxylic acid, with its versatile structure and diverse applications, continues to be a focal point in chemical research. As new methodologies for its synthesis and characterization emerge, the potential for this compound to contribute to advancements in medicine, materials science, and beyond remains vast.